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Compound of Interest

Compound Name: OD36

Cat. No.: B609712

For researchers, scientists, and drug development professionals working with the potent RIPK2
inhibitor OD36, adherence to strict safety protocols is paramount to ensure personal safety and
maintain a secure laboratory environment. This document provides essential, immediate safety
and logistical information, including detailed operational and disposal plans.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of OD36 is the first step in safe
handling. This data is crucial for risk assessment and for designing appropriate experimental
and safety protocols.

Property Value Reference
Molecular Weight 367.23 g/mol [1]
Formula C16H15CIN4O2.HCI [1]

B Soluble to 100 mM in DMSO
Solubility _ [1]
and to 5 mM in ethanol.

Purity >98% [1]
Desiccate at room

Storage [1]
temperature.

CAS Number 1638644-62-8 [1]
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling
OD36 to prevent exposure through inhalation, skin contact, or eye contact. The following table
summarizes the required PPE.

Body Part Required PPE Specifications

Nitrile or neoprene gloves are

recommended. Always inspect

Hands Chemical-resistant gloves
gloves for tears or punctures
before use.
E Safety glasses with side Must be worn at all times in the
es
Y shields or goggles laboratory.
A buttoned lab coat should be
Body Laboratory coat worn to protect skin and
clothing.
A NIOSH-approved respirator
may be necessary if working
Respiratory Respirator (if applicable) with the compound in a way

that could generate dust or

aerosols.

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent
contamination.

Donning PPE Workflow
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Figure 1. Step-by-step workflow for the correct donning of Personal Protective Equipment.

Doffing PPE Workflow
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Figure 2. Step-by-step workflow for the correct doffing of Personal Protective Equipment to

avoid contamination.

Handling and Storage Procedures

Adherence to proper handling and storage procedures is essential for maintaining the integrity
of OD36 and ensuring a safe laboratory environment.

Handling:

» Handle OD36 in a well-ventilated area, preferably within a chemical fume hood, especially
when working with the solid compound or preparing stock solutions.

e Avoid the creation of dust and aerosols.

¢ Prevent contact with skin, eyes, and clothing.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b609712?utm_src=pdf-body-img
https://www.benchchem.com/product/b609712?utm_src=pdf-body
https://www.benchchem.com/product/b609712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly after handling.

Storage:

o Store OD36 in a tightly sealed container in a dry and well-ventilated place.
 Itis recommended to desiccate the compound at room temperature.[1]

» For reconstituted solutions, it is advised to aliquot and freeze at -20°C. Stock solutions are
reported to be stable for up to 3 months at -20°C.

Disposal Plan

Proper disposal of OD36 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Workflow

Waste Streams

Unused OD36 Compound Contaminated Labware (e.g., pipette tips, tubes) Contaminated PPE (e.g., gloves, disposable lab coat)

L Collect in Designated, Labeled Hazardous Waste Container J

y

Store in a Secure, Ventilated Area

4

Arrange for Pickup by Certified Hazardous Waste Disposal Service
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Figure 3. Logical workflow for the safe disposal of OD36 and associated contaminated
materials.

Disposal Guidelines:

Dispose of unused OD36 and any contaminated materials as hazardous waste.

Do not dispose of OD36 down the drain or in the regular trash.

Follow all federal, state, and local regulations for hazardous waste disposal.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

By following these guidelines, researchers can safely handle OD36, minimize exposure risks,
and ensure the proper disposal of this potent compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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